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Compound of Interest

Compound Name: Methyl o-toluate

Cat. No.: B1328919

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides crucial safety and logistical information for
the handling of Methyl o-toluate (CAS No. 89-71-4), including detailed operational and
disposal plans to minimize risk and ensure procedural clarity.

Chemical Identifier:

Name: Methyl o-toluate

Synonyms: Methyl 2-methylbenzoate, o-Toluic acid methyl ester

CAS Number: 89-71-4

Molecular Formula: CoH1002

Hazard Identification and Classification

Methyl o-toluate is classified as a hazardous substance. It is a combustible liquid that can
cause skin and serious eye irritation.[1][2][3] Inhalation of vapors may also lead to respiratory
irritation.[2][3]

GHS Hazard Statements:

e H315: Causes skin irritation[2][3]
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e H319: Causes serious eye irritation[2][3]
o H335: May cause respiratory irritation[2][3]

Personal Protective Equipment (PPE)

Due to the hazardous nature of Methyl o-toluate, the use of appropriate personal protective
equipment is mandatory.

Eye and Face Protection:

o Wear chemical safety goggles that conform to OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard EN166.[1] A face shield may be necessary for
splash protection.

Skin Protection:

» Hand Protection: Chemical-resistant gloves are required. While specific breakthrough times
for Methyl o-toluate are not readily available, gloves made of the following materials are
generally recommended:

o Nitrile rubber
o Neoprene

o Butyl rubber
o Natural rubber

o PVC ltis crucial to inspect gloves for any signs of degradation before use and to follow the
manufacturer's guidelines regarding permeability and breakthrough times.[1]

o Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.[1]

Respiratory Protection:
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» Under normal laboratory conditions with adequate ventilation, respiratory protection is
typically not required.[1]

« In situations where ventilation is insufficient, during large-scale operations, or in case of a
spill, a NIOSH/MSHA or European Standard EN 136 approved respirator with an organic
vapor cartridge should be used.[3]

Quantitative Data

Extensive searches for specific quantitative data regarding glove breakthrough times and
occupational exposure limits for Methyl o-toluate did not yield established values from major
regulatory bodies. One safety data sheet explicitly states that this product does not contain any
hazardous materials with occupational exposure limits established by region-specific regulatory
bodies.[2] In the absence of this data, a conservative approach to safety is strongly advised.

Data Type Value

Data not available. Refer to manufacturer

Glove Breakthrough Time recommendations for general chemical
resistance.
Occupational Exposure Limits Not established by OSHA, NIOSH, or ACGIH.

Operational Plan

A systematic approach to handling Methyl o-toluate is essential to ensure safety.

1. Pre-Operational Checks:

Verify that the safety shower and eyewash station are accessible and operational.

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Confirm that all necessary PPE is available and in good condition.

Have spill control materials (e.g., absorbent pads, inert absorbent material like sand or
vermiculite) readily available.
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2. Handling Procedure:

e Always work within a well-ventilated area, such as a chemical fume hood, to minimize
inhalation exposure.

« Don the appropriate PPE (gloves, safety goggles, lab coat) before handling the chemical.
» Avoid direct contact with skin and eyes.

o Keep the container tightly closed when not in use.

e Prevent the release of vapors into the work environment.

» After handling, wash hands thoroughly with soap and water.[3]

3. Post-Operational Procedure:

o Securely close the container of Methyl o-toluate.

o Clean the work area and any equipment used.

e Properly remove and dispose of contaminated gloves and any other disposable PPE.
e Wash hands again before leaving the laboratory.

Disposal Plan

All waste containing Methyl o-toluate must be treated as hazardous waste.

1. Waste Collection:

o Collect all Methyl o-toluate waste, including contaminated materials like absorbent pads
and disposable PPE, in a designated and clearly labeled hazardous waste container.

o Do not mix with other waste streams unless compatibility has been confirmed.

2. Storage of Waste:
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Store the hazardous waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[2]

Keep the container tightly closed.

w

. Disposal:

Dispose of the hazardous waste through an approved waste disposal plant.[3] Adhere to all
local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram
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Safe Handling Workflow for Methyl o-toluate
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Caption: Workflow for the safe handling of Methyl o-toluate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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